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A comprehensive review of available data reveals distinct biodiversity profiles for the Hoggar
Mountains in Algeria and the Tibesti Mountains spanning Chad and Libya. While both massifs

serve as critical refuges for Saharan-Mediterranean biota, the Tibesti Mountains exhibit a

higher overall species richness and a greater degree of endemism, particularly in its flora and

ichthyofauna.

Quantitative Biodiversity Comparison
The following tables summarize the available quantitative data on the biodiversity of the

Hoggar and Tibesti Mountains. It is important to note that the data for the Hoggar Mountains is

less complete in some categories, which may influence direct comparisons.
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Category Hoggar Mountains Tibesti Mountains

Estimated Vascular Plant

Species
~300[1] 350 - 450[2][3]

Near-Endemic Plant Species

High level of endemism

reported, but specific numbers

are not readily available.[1]

8[2]

Endemic Fish Species Data not available
A majority of the 16 recorded

species are endemic.[2]

Avifauna Species Count

An extensive checklist exists

for the Ahaggar National Park.

[4][5]

201[4]

Table 1: Comparison of Floral and Faunal Species Richness
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Taxonomic Group
Hoggar Mountains:
Notable Species

Tibesti Mountains: Notable
Species

Flora

Vachellia tortilis, Vachellia

seyal, Saharan Myrtle (Myrtus

nivellei), Saharan Cypress

(Cupressus dupreziana), Wild

olive (Olea laperrinei)[4][5][6]

Saharomontane flora with

Mediterranean, Saharan,

Sahelian, and Afromontane

elements.[7]

Mammals

Northwest African cheetah

(Acinonyx jubatus hecki),

Barbary sheep (Ammotragus

lervia), Dorcas gazelle

(Gazella dorcas)[5]

Barbary sheep (Ammotragus

lervia), Dorcas gazelle

(Gazella dorcas), Addax

(Addax nasomaculatus),

Sudan cheetah (Acinonyx

jubatus soemmeringii)[7]

Reptiles

Several endemic species

including Tarentola

hoggarensis.[8]

Significant reptilian diversity.[7]

Amphibians

Presence of Bufo spp. and

Rana sp. has been recorded.

[1]

Information on amphibian

diversity is limited.

Fish

Desert-endemic Barbus spp.

and Tilapia spp. are found in

permanent water bodies

(gueltas).[1]

16 species recorded in wadis

and gueltas, with a majority

being endemic.[2]

Table 2: Notable Flora and Fauna

Factors Influencing Biodiversity
The biodiversity in both mountain ranges is shaped by a complex interplay of geographic

isolation, climatic conditions, and historical factors. The higher altitude of the Tibesti Mountains

likely contributes to its greater diversity by creating more varied microclimates and potentially

capturing more precipitation.

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 5 Tech Support

https://en.wikipedia.org/wiki/Hoggar_Mountains
https://cheetah.org/wp-content/uploads/2019/05/sahelo-saharan-interest-group-wildlife-surveys-central-ahaggar-mountains.pdf
https://fatbirder.com/world-birding/africa/peoples-democratic-republic-of-algeria/
https://www.endangeredlandscapes.org/project/acoustic-monitoring/
https://cheetah.org/wp-content/uploads/2019/05/sahelo-saharan-interest-group-wildlife-surveys-central-ahaggar-mountains.pdf
https://www.endangeredlandscapes.org/project/acoustic-monitoring/
https://scispace.com/pdf/bird-diversity-and-annotated-checklist-of-afrotropical-1azk7yrmz1.pdf
https://www.endangeredlandscapes.org/project/acoustic-monitoring/
https://www.researchgate.net/publication/285770203_Examination_of_vegetation_intercept-transect_sampling_in_an_arid_environment
https://www.researchgate.net/publication/285770203_Examination_of_vegetation_intercept-transect_sampling_in_an_arid_environment
https://en.wikipedia.org/wiki/Tibesti_Mountains
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1668436?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Survey Planning
(Stratified Sampling Design) Field Data Collection

Vegetation Surveys
(Transects, Quadrats)

Wildlife Surveys
(Camera Traps, Transects)

Avifauna Surveys
(Point Counts)

Laboratory Analysis
(Species ID, Genetics)

Data Analysis
(Diversity Indices, Population Estimates) Comparative Biodiversity Report

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. researchgate.net [researchgate.net]

2. Tibesti Mountains - Wikipedia [en.wikipedia.org]

3. m.youtube.com [m.youtube.com]

4. Hoggar Mountains - Wikipedia [en.wikipedia.org]

5. cheetah.org [cheetah.org]

6. Birds, Birding Trips and Birdwatching Tours in People's Democratic Republic of Algeria -
Fat Birder [fatbirder.com]

7. endangeredlandscapes.org [endangeredlandscapes.org]

8. scispace.com [scispace.com]

To cite this document: BenchChem. [A Comparative Analysis of Biodiversity in the Hoggar
and Tibesti Mountains]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1668436#comparing-the-biodiversity-of-the-hoggar-
and-tibesti-mountains]

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 5 Tech Support

https://www.benchchem.com/product/b1668436?utm_src=pdf-body-img
https://www.benchchem.com/product/b1668436?utm_src=pdf-custom-synthesis
https://www.researchgate.net/publication/285770203_Examination_of_vegetation_intercept-transect_sampling_in_an_arid_environment
https://en.wikipedia.org/wiki/Tibesti_Mountains
https://m.youtube.com/watch?v=d_CEEjupGT4
https://en.wikipedia.org/wiki/Hoggar_Mountains
https://cheetah.org/wp-content/uploads/2019/05/sahelo-saharan-interest-group-wildlife-surveys-central-ahaggar-mountains.pdf
https://fatbirder.com/world-birding/africa/peoples-democratic-republic-of-algeria/
https://fatbirder.com/world-birding/africa/peoples-democratic-republic-of-algeria/
https://www.endangeredlandscapes.org/project/acoustic-monitoring/
https://scispace.com/pdf/bird-diversity-and-annotated-checklist-of-afrotropical-1azk7yrmz1.pdf
https://www.benchchem.com/product/b1668436#comparing-the-biodiversity-of-the-hoggar-and-tibesti-mountains
https://www.benchchem.com/product/b1668436#comparing-the-biodiversity-of-the-hoggar-and-tibesti-mountains
https://www.benchchem.com/product/b1668436#comparing-the-biodiversity-of-the-hoggar-and-tibesti-mountains
https://www.benchchem.com/product/b1668436#comparing-the-biodiversity-of-the-hoggar-and-tibesti-mountains
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1668436?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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